Cas no 742031-01-2 ((2S)-2-amino-N-methylbutanamide)

• Product Name: (2S)-2-amino-N-methylbutanamide
• CAS No: 742031-01-2
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD19210969
• CID: 5617675
• PubChem ID: 14888795
• Update Time: 2025-11-05

(2S)-2-amino-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-2973817
• (S)-N-Methyl-2-aminobutanamide
• (2S)-2-amino-N-methylbutanamide
• AKOS017407363
• SCHEMBL15417545
• 742031-01-2
• Butanamide, 2-amino-N-methyl-, (2S)-

• MDL： MFCD19210969
• Inchi： 1S/C5H12N2O/c1-3-4(6)5(8)7-2/h4H,3,6H2,1-2H3,(H,7,8)/t4-/m0/s1
• InChI Key： ZHOQLXVRCKUUQZ-BYPYZUCNSA-N
• SMILES： O=C([C@H](CC)N)NC

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 260.2±23.0 °C(Predicted)
• pka: 15.61±0.46(Predicted)

Additional information on (2S)-2-amino-N-methylbutanamide

Compound CAS No 742031-01-2: (2S)-2-amino-N-methylbutanamide

The compound (2S)-2-amino-N-methylbutanamide, identified by the CAS number 742031-01-2, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, nutraceuticals, and chemical synthesis.

Structurally, (2S)-configuration denotes the stereochemistry of the molecule, which plays a crucial role in its biological activity and interactions. The presence of an amino group (-NH₂) and a methyl-substituted amide group (-NMe) contributes to its functional versatility. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how the (S)-configuration can influence pharmacokinetics and efficacy.

Research into (2S)-amino-N-methylbutanamide has revealed its potential as a precursor in peptide synthesis and as a building block for more complex molecules. Its ability to form stable amide bonds makes it valuable in the construction of bioactive compounds. Furthermore, its solubility properties have been optimized through various synthetic modifications, enhancing its utility in both aqueous and organic solvents.

In terms of applications, this compound has shown promise in the development of nutraceuticals, particularly as a component in dietary supplements aimed at improving muscle recovery and protein synthesis. Emerging studies suggest that its bioavailability can be enhanced through specific formulation techniques, making it a candidate for targeted delivery systems.

The synthesis of (2S)-amino-N-methylbutanamide involves multi-step processes that emphasize stereochemical control to ensure the desired configuration. Recent advancements in asymmetric catalysis have provided more efficient routes for its production, reducing costs and environmental impact compared to traditional methods.

Safety and toxicity profiles are critical considerations for any compound intended for human consumption or pharmaceutical use. Studies indicate that (2S)-amino-N-methylbutanamide exhibits low toxicity at typical dosages, with no significant adverse effects reported in preclinical trials. However, ongoing research is focused on understanding long-term exposure effects to ensure its safe use.

In conclusion, the compound CAS No 742031-01-... represents a valuable asset in modern chemistry and biology. Its structural uniqueness, coupled with advancements in synthesis and application techniques, positions it as a key player in future innovations across multiple disciplines.